Cas no 1065092-33-2 (8-Chloro-7-fluoroquinolin-4(1H)-one)
8-Chloro-7-fluoroquinolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-7-fluoroquinolin-4(1H)-one
- 8-chloro-7-fluoroquinolin-4-ol
-
- Inchi: 1S/C9H5ClFNO/c10-8-6(11)2-1-5-7(13)3-4-12-9(5)8/h1-4H,(H,12,13)
- InChI Key: PHGBNXXANVLYCL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(F)C=2Cl)C(O)=CC=1
8-Chloro-7-fluoroquinolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC508123-250mg |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 250mg |
£45.00 | 2025-02-21 | ||
| Apollo Scientific | PC508123-1g |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 1g |
£165.00 | 2025-02-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580362-250mg |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 98% | 250mg |
¥1108.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580362-1g |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 98% | 1g |
¥3574.00 | 2024-08-09 | |
| 1PlusChem | 1P01JL13-250mg |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 250mg |
$99.00 | 2023-12-26 | ||
| 1PlusChem | 1P01JL13-1g |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 1g |
$267.00 | 2023-12-26 | ||
| A2B Chem LLC | AZ92535-250mg |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 250mg |
$106.00 | 2024-04-20 | ||
| A2B Chem LLC | AZ92535-1g |
8-Chloro-7-fluoroquinolin-4(1H)-one |
1065092-33-2 | 1g |
$277.00 | 2024-04-20 | ||
| abcr | AB598785-250mg |
8-Chloro-7-fluoroquinolin-4(1H)-one; . |
1065092-33-2 | 250mg |
€120.10 | 2024-07-19 | ||
| abcr | AB598785-1g |
8-Chloro-7-fluoroquinolin-4(1H)-one; . |
1065092-33-2 | 1g |
€333.70 | 2024-07-19 |
8-Chloro-7-fluoroquinolin-4(1H)-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 8-Chloro-7-fluoroquinolin-4(1H)-one
Introduction to 8-Chloro-7-fluoroquinolin-4(1H)-one (CAS No. 1065092-33-2)
8-Chloro-7-fluoroquinolin-4(1H)-one (CAS No. 1065092-33-2) is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and promising biological activities. This compound belongs to the quinolone class, which is well-documented for its broad-spectrum antimicrobial properties. The introduction of both chlorine and fluorine substituents into the quinoline core enhances its pharmacological profile, making it a valuable scaffold for further drug development.
The structural features of 8-Chloro-7-fluoroquinolin-4(1H)-one contribute to its unique chemical and biological properties. The presence of a fluorine atom at the 7-position increases the metabolic stability and lipophilicity of the molecule, while the chlorine substituent at the 8-position enhances electrophilicity, facilitating further functionalization. These characteristics make it an attractive candidate for designing novel therapeutic agents targeting various diseases.
In recent years, there has been a growing interest in developing new antimicrobial agents due to the rise of antibiotic-resistant pathogens. Quinolone derivatives have been extensively studied for their ability to inhibit bacterial DNA gyrase and topoisomerase IV, key enzymes involved in DNA replication and transcription. 8-Chloro-7-fluoroquinolin-4(1H)-one has shown promising activity against a range of Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum activity makes it a potential candidate for treating multidrug-resistant infections.
Moreover, the fluorinated quinoline scaffold has been explored for its anticancer properties. Studies have demonstrated that fluorinated derivatives can exhibit inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The incorporation of fluorine atoms into the quinoline ring enhances binding affinity to biological targets, leading to increased efficacy. 8-Chloro-7-fluoroquinolin-4(1H)-one has shown potential in preclinical studies as an inhibitor of topoisomerase II, an enzyme overexpressed in many cancer cells.
The synthesis of 8-Chloro-7-fluoroquinolin-4(1H)-one involves multi-step organic reactions, typically starting from commercially available quinoline precursors. The introduction of chlorine and fluorine substituents requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve regioselective functionalization of the quinoline core.
Recent advancements in computational chemistry have also played a crucial role in optimizing the synthesis and improving the yield of 8-Chloro-7-fluoroquinolin-4(1H)-one. Molecular modeling techniques have been used to predict the most favorable reaction pathways and identify potential intermediates. These computational approaches have significantly reduced experimental trial-and-error, accelerating the drug discovery process.
In addition to its antimicrobial and anticancer applications, 8-Chloro-7-fluoroquinolin-4(1H)-one has shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokine production. Furthermore, its structural similarity to known antiviral compounds suggests that it may have applications in combating viral infections.
The pharmacokinetic properties of 8-Chloro-7-fluoroquinolin-4(1H)-one are also an important consideration in drug development. Studies have indicated that this compound exhibits good oral bioavailability and distributes widely throughout the body, suggesting potential for systemic therapy. However, further research is needed to evaluate its metabolic stability and excretion pathways to optimize dosing regimens and minimize side effects.
Future directions in the research of 8-Chloro-7-fluoroquinolin-4(1H)-one include exploring its mechanism of action in greater detail and identifying any off-target effects that may arise from its interaction with biological targets. Additionally, structure-activity relationship (SAR) studies will be crucial in modifying the molecule to enhance potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these preclinical findings into clinical applications.
In conclusion,8-Chloro-7-fluoroquinolin-4(1H)-one (CAS No. 1065092-33-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel antimicrobial agents with broad-spectrum activity against resistant pathogens. Furthermore, its anticancer properties and potential as an anti-inflammatory agent highlight its versatility as a drug candidate. Continued research efforts will be crucial in fully realizing its therapeutic potential.
1065092-33-2 (8-Chloro-7-fluoroquinolin-4(1H)-one) Related Products
- 1204810-83-2(3-Chloro-6,8-difluoro-4-hydroxyquinoline)
- 53605-34-8(ACRIDINE, 4-CHLORO-3-FLUORO-)
- 53605-35-9(Acridine, 4-chloro-3,6-difluoro-)
- 1204810-74-1(3-Chloro-7-fluoro-4-hydroxyquinoline)
- 1204810-44-5(3-Chloro-5,8-difluoro-4-hydroxyquinoline)
- 1204810-01-4(3-Chloro-7,8-difluoro-4-hydroxyquinoline)
- 1204812-00-9(3-Chloro-8-fluoro-4-hydroxyquinoline)
- 1204812-08-7(3-Chloro-5,7-difluoro-4-hydroxyquinoline)
- 169673-92-1(7-chloro-6-fluoro-1H-indole)
- 108494-79-7(4-Quinolinol, 7-chloro-6-fluoro-)